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Compound of Interest

Compound Name: Pentafluorophenylhydrazine

Cat. No.: B1196947 Get Quote

An In-depth Technical Guide to the Chemical Properties and Reactivity of

Pentafluorophenylhydrazine

For researchers, scientists, and drug development professionals,

pentafluorophenylhydrazine (PFPH) is a versatile reagent with significant applications in

analytical and synthetic chemistry. This guide provides a comprehensive overview of its

chemical properties, reactivity, and established experimental protocols.

Chemical and Physical Properties
Pentafluorophenylhydrazine is a solid at room temperature, appearing as a white to beige or

brown crystalline powder.[1][2] Its core structure consists of a pentafluorinated phenyl ring

attached to a hydrazine group (-NHNH2).[1] This highly fluorinated structure imparts unique

properties to the molecule.
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Property Value Reference

CAS Number 828-73-9 [3][4][5][6]

Molecular Formula C₆H₃F₅N₂ [1][3][6]

Molecular Weight 198.09 g/mol [1][4][6]

IUPAC Name
(2,3,4,5,6-

pentafluorophenyl)hydrazine
[1][7]

InChI Key
BYCUWCJUPSUFBX-

UHFFFAOYSA-N
[1][4][7]

Canonical SMILES
C1(=C(C(=C(C(=C1F)F)F)F)F)

NN
[1][7]

Physical Properties
Property Value Reference

Melting Point 74-76 °C [1][3][4][6]

Boiling Point (Predicted) 117.6 ± 40.0 °C at 760 mmHg [1][3][6]

Density 1.7 ± 0.1 g/cm³ [3]

Flash Point 24.9 ± 27.3 °C [1][3]

Appearance

White to pale cream, brown, or

beige crystalline powder or

flakes

[1][2]

Solubility
Pentafluorophenylhydrazine's solubility is influenced by its polar hydrazine group and

nonpolar fluorinated ring.[1] It exhibits moderate solubility in polar protic solvents like methanol

and water and enhanced solubility in polar aprotic solvents such as acetonitrile and

dimethylformamide.[1][6] Its solubility is limited in non-polar solvents like hexane and toluene.

[1]
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Spectral Data
Spectrum Type Description

¹H NMR Data available from Sigma-Aldrich Co. LLC.[7]

¹³C NMR Data available from Sigma-Aldrich Co. LLC.[7]

¹⁹F NMR Data available from Wiley-VCH GmbH.[7]

IR Spectrum Data compiled by the Coblentz Society, Inc.[8]

Mass Spectrum

Electron ionization mass spectrum data is

available from the NIST Mass Spectrometry

Data Center.[9]

Reactivity and Applications
The reactivity of pentafluorophenylhydrazine is primarily centered around the nucleophilic

nature of the hydrazine group. The electron-withdrawing effect of the pentafluorophenyl ring

influences its reactivity.[1]

Key Reactions
Condensation Reactions: It readily reacts with carbonyl compounds (aldehydes and ketones)

to form stable hydrazone derivatives. This reaction is fundamental to its use as a

derivatization agent in analytical chemistry.[1]

Oxidative Reactions: Pentafluorophenylhydrazine can be oxidized, which may lead to the

formation of free radicals.[1]

Reactions with Acyl Derivatives: In the presence of a Lewis acid like aluminum chloride, it

reacts with β-acyl derivatives to yield oxadiazolinones.[1]

Cyclocondensation Reactions: It is used in the synthesis of pyrazole derivatives through

cyclocondensation reactions with compounds like 4-alkoxy-1,1,1-trihalo-3-alken-2-ones.[10]
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The most prominent application of pentafluorophenylhydrazine is as a derivatization reagent

for the analysis of carbonyl compounds by gas chromatography (GC) and liquid

chromatography (LC).[11][12] The resulting PFPH derivatives exhibit enhanced volatility and

thermal stability, making them suitable for GC analysis with sensitive detectors like electron-

capture detection (ECD) and mass spectrometry (MS).[3][12] This derivatization significantly

improves the detection limits for many carbonyl compounds compared to methods using 2,4-

dinitrophenylhydrazine (DNPH).[11][12]

It has been successfully employed in the determination of:

Volatile carbonyl compounds in the atmosphere.[12][13]

Nabumetone and testosterone in human plasma.[11]

Apurinic/apyrimidinic (AP) sites in cellular DNA.[14]

α-keto acids.[15]

Experimental Protocols
Derivatization of Carbonyl Compounds for GC-MS
Analysis
This protocol outlines a general procedure for the derivatization of airborne carbonyl

compounds collected on a solid sorbent coated with pentafluorophenylhydrazine.

Materials:

Solid sorbent tube coated with pentafluorophenylhydrazine

Solvent for extraction (e.g., acetonitrile)

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

Sample Collection: Airborne carbonyls are collected by drawing a known volume of air

through the PFPH-coated sorbent tube.[12][13]
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Extraction: The sorbent is transferred to a vial, and the derivatives are extracted with a

suitable solvent.[12][13]

Analysis: An aliquot of the extract is injected into the GC-MS system for separation and

detection of the PFPH-hydrazone derivatives.[12][13]

The following diagram illustrates the experimental workflow:

Air Sample Collection
(PFPH-coated sorbent)

Solvent Extraction
of Derivatives GC-MS Analysis Data Interpretation

Click to download full resolution via product page

Workflow for Carbonyl Analysis

Synthesis of Pentafluorophenylhydrazones
The fundamental reaction for the derivatization of carbonyl compounds is the formation of a

hydrazone.

General Reaction: Pentafluorophenylhydrazine + Aldehyde/Ketone →

Pentafluorophenylhydrazone + Water

The following diagram illustrates this condensation reaction:
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Products

Pentafluorophenylhydrazine
(C₆F₅NHNH₂)

Pentafluorophenylhydrazone
(C₆F₅N=C(R)R')

+

Carbonyl Compound
(R-CO-R')

Water
(H₂O)

Click to download full resolution via product page

Hydrazone Formation Reaction

Safety and Handling
Pentafluorophenylhydrazine is classified as an irritant.[1][4] It is harmful if swallowed or

inhaled and causes skin and serious eye irritation.[2][7] It may also cause respiratory irritation.

[2][7] Appropriate personal protective equipment, including gloves, safety glasses, and a dust

mask, should be worn when handling this compound.[4][5] It should be stored in a cool, dry,

and well-ventilated area, away from incompatible materials.[6]

The following diagram outlines the logical relationships of its primary applications:
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Analytical Chemistry Synthetic Chemistry

Pentafluorophenylhydrazine

Derivatization Agent Synthesis of Heterocycles
(e.g., Pyrazoles)
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Applications of PFPH

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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